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Compound of Interest

Compound Name: 3-Amino-2-methylphenol

Cat. No.: B1266678

Abstract: This technical guide provides a comprehensive overview of 3-Amino-2-
methylphenol, a versatile chemical intermediate. It details the compound's chemical and
physical properties, synthesis, and applications, with a particular focus on its relevance to
researchers, scientists, and professionals in drug development. This document includes a
summary of quantitative data, and logical workflows.

Please Note: The initial user query associated this compound with CAS number 53222-92-7.
However, extensive database searches confirm that CAS 53222-92-7 is assigned to 3-Amino-
2-methylphenol.[1][2][3][4][5][6][7] This guide will focus on the chemical entity 3-Amino-2-
methylphenol, using the correct CAS number 53222-92-7 for all technical data and
references.

Chemical and Physical Properties

3-Amino-2-methylphenol, also known as 3-amino-o-cresol, is an organic compound with the
molecular formula C7HINO.[1][2] It presents as a solid at room temperature and is used in
various chemical syntheses.

Table 1: Physicochemical Properties of 3-Amino-2-methylphenol
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Property Value Reference

CAS Number 53222-92-7 (L1213 1415116]117]
Molecular Formula C7H9ONO [1][2]

Molecular Weight 123.15 g/mol [11[2]
Appearance White Powder / Solid [7]

Melting Point 129-130 °C

Boiling Point 221.8°C [1]

Flash Point 129 °C [1]

SMILES String CC1=C(C=CC=C10)N [1]

InChi Key FLROJJGKUKLCAE- )

UHFFFAOYSA-N

Synthesis and Reactivity

While specific, detailed experimental protocols for the synthesis of 3-Amino-2-methylphenol
are not readily available in the public domain, the synthesis of aminophenols, in general, can
be achieved through the reduction of the corresponding nitrophenols.[8] This process often
involves hydrogenation in the presence of a catalyst or reduction with iron.[8]

Logical Workflow for a General Aminophenol Synthesis

The following diagram illustrates a generalized workflow for the synthesis of an aminophenol,
which can be conceptually applied to 3-Amino-2-methylphenol.
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Conceptual Synthesis Workflow
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Caption: A conceptual workflow for the synthesis of 3-Amino-2-methylphenol.

Applications in Research and Development

3-Amino-2-methylphenol serves as a versatile building block in organic synthesis. Its
applications are primarily in the synthesis of more complex molecules.

Intermediate in Dye and Pigment Synthesis

Aminophenols are crucial intermediates in the production of various dyes, including azo dyes
and metal-complex dyes.[9][10] The amino and hydroxyl groups of 3-Amino-2-methylphenol
allow for diazotization and coupling reactions to form chromophoric systems.

Pharmaceutical and Agrochemical Synthesis
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This compound is utilized as an intermediate in the synthesis of pharmaceuticals and
agrochemicals.[9][10] The presence of amino and chloro functional groups in related structures
can enhance biological activity, making it a valuable precursor for developing active
pharmaceutical ingredients (APIs).[10]

Polymer Chemistry

3-Amino-2-methylphenol is used in the production of polyamides, polyesters, polyimides, and
other polymers.[11] The bifunctional nature of the molecule (amine and hydroxyl groups) allows
it to participate in polymerization reactions.

Biological Research

Some sources suggest that 3-Amino-2-methylphenol has been investigated for its biological
activities. It has been described as a trypsin inhibitor and may have anti-inflammatory
properties.[1] It is also noted to inhibit proteases like chymotrypsin and elastase.[1] However,
detailed studies and experimental protocols on these activities are not extensively documented
in the available literature.

Experimental Protocols

Detailed, step-by-step experimental protocols for the use of 3-Amino-2-methylphenol are
proprietary and not widely published. However, based on its applications, one can infer the
types of experiments it would be involved in.

General Experimental Workflow for Azo Dye Synthesis

The following diagram illustrates a generalized workflow for the synthesis of an azo dye using
an aminophenol like 3-Amino-2-methylphenol as a precursor.
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General Azo Dye Synthesis Workflow

Diazotization of

i Preparation of
3-Amino-2-methylphenol i _
(NaNO2, HCl) Coupling Component Solution

N/

Coupling Reaction
(Mixing of Diazonium Salt
and Coupling Component)

:

Precipitation and Filtration
of Azo Dye

:

Washing and Drying
of the Final Product

Characterization of Azo Dye
(UV-Vis, IR)

Click to download full resolution via product page
Caption: A generalized workflow for the synthesis of an azo dye.

Safety and Handling

3-Amino-2-methylphenol is classified as an irritant. It is known to cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[5][12]

Table 2: GHS Hazard Information
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Hazard Class Hazard Statement

Skin Irritant H315: Causes skin irritation

Eye Irritant H319: Causes serious eye irritation
Specific Target Organ Toxicity H335: May cause respiratory irritation

Recommended Personal Protective Equipment (PPE):
e Dust mask (type N95 or equivalent)
e Eyeshields

e Gloves

Conclusion

3-Amino-2-methylphenol is a valuable chemical intermediate with a range of applications in
the synthesis of dyes, pharmaceuticals, and polymers. Its bifunctional nature makes it a
versatile building block for organic chemists. While detailed experimental protocols and in-
depth biological studies are not extensively available in the public domain, its established use
as a synthetic precursor highlights its importance in chemical and pharmaceutical research and
development. Researchers and scientists should handle this compound with appropriate safety
precautions due to its irritant properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-2-methylphenol
https://store.apolloscientific.co.uk/product/3-amino-2-methylphenol
https://www.bldpharm.com/products/53222-92-7.html
https://echemsouces.lookchem.com/products/CasNo-53222-92-7-3-Amino-2-methylphenol-CAS-NO-53222-92-7-30713336.html
https://echemsouces.lookchem.com/products/CasNo-53222-92-7-3-Amino-2-methylphenol-CAS-NO-53222-92-7-30713336.html
https://en.wikipedia.org/wiki/2-Aminophenol
https://www.chemimpex.com/products/30843
https://www.chemimpex.com/products/17021
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8495903.htm
https://www.fishersci.com/shop/products/3-amino-2-methylphenol-98-thermo-scientific/AAH6655403
https://www.fishersci.com/shop/products/3-amino-2-methylphenol-98-thermo-scientific/AAH6655403
https://www.benchchem.com/product/b1266678#3-amino-2-methylphenol-cas-number-53222-92-7
https://www.benchchem.com/product/b1266678#3-amino-2-methylphenol-cas-number-53222-92-7
https://www.benchchem.com/product/b1266678#3-amino-2-methylphenol-cas-number-53222-92-7
https://www.benchchem.com/product/b1266678#3-amino-2-methylphenol-cas-number-53222-92-7
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266678?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

